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Compound of Interest

Compound Name:
N-butyryl-L-Homoserine lactone-

d5

Cat. No.: B10767133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on N-butyryl-L-Homoserine lactone-d5,

including its sources, applications, and relevant experimental protocols. N-butyryl-L-
Homoserine lactone-d5 is the deuterated form of N-butyryl-L-Homoserine lactone (C4-HSL), a

signaling molecule involved in bacterial quorum sensing. Its isotopic labeling makes it an

invaluable tool for quantitative analysis in microbiological and biomedical research.

Where to Buy High-Purity N-butyryl-L-Homoserine
lactone-d5
Several reputable suppliers offer high-purity N-butyryl-L-Homoserine lactone-d5 for research

purposes. The table below summarizes key information from various vendors.
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Supplier
Catalog
Number

Purity Quantity Format Storage

Cayman

Chemical
10007899

≥99%

deuterated

forms (d1-d5)

[1][2]

1 mg
Crystalline

Solid[1]
-20°C[1]

EvitaChem
EVT-

10899474
≥99%[3] Not Specified Not Specified

-20°C (dry),

-80°C (in

solvent)[3]

MedChemEx

press
HY-112046S Not Specified Not Specified Not Specified Not Specified

Santa Cruz

Biotechnolog

y

sc-220993 Not Specified Not Specified Not Specified Not Specified

Sigma-

Aldrich
98426-48-3

≥96.0%

(HPLC)
Not Specified

Powder or

Crystals
Not Specified

Note: Pricing and availability are subject to change. Please consult the supplier's website for

the most current information.

Product Specifications
Property Value

Molecular Formula C₈H₈D₅NO₃[3]

Molecular Weight ~176.2 g/mol [2][4]

Synonyms BHL-d5, C4-HSL-d5, PAI-2-d5[2]

Appearance Crystalline solid[1][3]

Solubility
DMF: ~30 mg/ml, DMSO: ~30 mg/ml, PBS (pH

7.2): ~10 mg/ml[2][5]

Stability ≥ 4 years when stored at -20°C[2]
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Applications
N-butyryl-L-Homoserine lactone-d5 is a versatile molecule with several key applications in

research and development:

Internal Standard for Quantification: Its primary use is as an internal standard for the

accurate quantification of the endogenous N-butyryl-L-homoserine lactone (C4-HSL) in

biological samples using gas chromatography (GC) or liquid chromatography-mass

spectrometry (LC-MS).[2][3][6] The known concentration of the deuterated standard allows

for precise measurement of the non-labeled analyte.

Quorum Sensing Research: As a stable isotopic analog of C4-HSL, it is instrumental in

studying quorum sensing (QS) mechanisms in Gram-negative bacteria, such as the

opportunistic pathogen Pseudomonas aeruginosa.[3][7] These studies help elucidate how

bacteria regulate gene expression in response to population density, which is crucial for

processes like virulence and biofilm formation.[8]

Biofilm Formation and Dispersal Studies: The C4-HSL signaling pathway is a key regulator of

biofilm development.[3] By using the deuterated analog, researchers can track the

molecule's uptake and influence on the complex processes of biofilm formation, maturation,

and dispersal.

Antibody-Drug Conjugate (ADC) Development: N-Butanoyl-L-homoserine lactone is utilized

as a cleavable linker in the synthesis of ADCs.[9][10] The deuterated version can be used in

the development and pharmacokinetic analysis of these targeted therapies.

Signaling Pathway: RhlR-Mediated Quorum Sensing
In Pseudomonas aeruginosa, the quorum sensing network involves multiple systems, including

the rhl system. The rhlI gene product synthesizes N-butyryl-L-Homoserine lactone (C4-HSL).

As the bacterial population density increases, C4-HSL accumulates. This molecule then binds

to and activates the transcriptional regulator RhlR. The RhlR/C4-HSL complex proceeds to

regulate the expression of a wide array of target genes, including those responsible for

virulence factors like rhamnolipid production and biofilm formation.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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